Cas no 2309474-23-3 (2-{[4-(3-Bromopyridin-4-yl)azepan-4-yl]oxy}acetic acid)

• Product Name: 2-{[4-(3-Bromopyridin-4-yl)azepan-4-yl]oxy}acetic acid
• CAS No: 2309474-23-3
• MF: C₁₃H₁₇BrN₂O₃
• MW: 329.189682722092
• CID: 6465877
• PubChem ID: 165892118
• Update Time: 2025-11-01

2-{[4-(3-Bromopyridin-4-yl)azepan-4-yl]oxy}acetic acid Chemical and Physical Properties

Names and Identifiers

• 2309474-23-3
• EN300-7428491
• 2-{[4-(3-bromopyridin-4-yl)azepan-4-yl]oxy}acetic acid
• 2-{[4-(3-Bromopyridin-4-yl)azepan-4-yl]oxy}acetic acid

• Inchi： 1S/C13H17BrN2O3/c14-11-8-16-6-2-10(11)13(19-9-12(17)18)3-1-5-15-7-4-13/h2,6,8,15H,1,3-5,7,9H2,(H,17,18)
• InChI Key： PEUGTHGSNWYXPH-UHFFFAOYSA-N
• SMILES： BrC1C=NC=CC=1C1(CCNCCC1)OCC(=O)O

Computed Properties

• Exact Mass: 328.04225g/mol
• Monoisotopic Mass: 328.04225g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 316
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.2
• Topological Polar Surface Area: 71.4Ų

Additional information on 2-{[4-(3-Bromopyridin-4-yl)azepan-4-yl]oxy}acetic acid

Comprehensive Overview of 2-{[4-(3-Bromopyridin-4-yl)azepan-4-yl]oxy}acetic acid (CAS No. 2309474-23-3)

In the rapidly evolving field of medicinal chemistry and drug discovery, 2-{[4-(3-Bromopyridin-4-yl)azepan-4-yl]oxy}acetic acid (CAS No. 2309474-23-3) has emerged as a compound of significant interest. This molecule, characterized by its unique azepane and pyridine hybrid structure, is being extensively studied for its potential applications in pharmaceutical research and biochemical modulation. Researchers are particularly intrigued by its molecular scaffold, which offers versatility for further derivatization and optimization.

The compound's 3-bromopyridin-4-yl moiety is a critical feature that enhances its binding affinity to various biological targets. This structural element is often leveraged in the design of kinase inhibitors and GPCR modulators, making 2-{[4-(3-Bromopyridin-4-yl)azepan-4-yl]oxy}acetic acid a valuable intermediate in drug development. Recent trends in AI-driven drug discovery have further highlighted the importance of such heterocyclic compounds, as they are frequently identified in virtual screening and machine learning-based predictions.

One of the most searched questions in the context of this compound is: "What are the synthetic routes for 2-{[4-(3-Bromopyridin-4-yl)azepan-4-yl]oxy}acetic acid?" The synthesis typically involves multi-step organic reactions, including azepane ring formation, bromination, and ether linkage construction. The carboxylic acid functionality at the terminus of the molecule provides a convenient handle for further conjugation, which is particularly useful in prodrug design and bioconjugation strategies.

Another hot topic in the scientific community is the structure-activity relationship (SAR) of this compound. Researchers are actively investigating how modifications to the azepane ring or the pyridine core influence its pharmacokinetic properties and target selectivity. Given the growing demand for precision medicine, such studies are crucial for tailoring molecules to specific therapeutic applications.

From a commercial availability perspective, CAS No. 2309474-23-3 is often sought after by contract research organizations (CROs) and academic laboratories. Its role as a building block in high-throughput screening libraries underscores its importance in modern drug discovery pipelines. Additionally, the compound's solubility and stability under physiological conditions are frequently discussed in forum threads and research publications.

Environmental and green chemistry considerations are also relevant when discussing 2-{[4-(3-Bromopyridin-4-yl)azepan-4-yl]oxy}acetic acid. Scientists are exploring catalytic methods and solvent-free reactions to synthesize this compound more sustainably. This aligns with the broader industry shift toward eco-friendly synthesis and reduced waste generation.

In summary, 2-{[4-(3-Bromopyridin-4-yl)azepan-4-yl]oxy}acetic acid (CAS No. 2309474-23-3) represents a fascinating case study in the intersection of medicinal chemistry, computational biology, and sustainable science. Its multifaceted applications and ongoing research make it a compound worth watching in the coming years.